methyl 4-[(benzylsulfonyl)amino]benzoate

• IUPAC Name: methyl 4-(benzylsulfonylamino)benzoate
• InChI: InChI=1S/C15H15NO4S/c1-20-15(17)13-7-9-14(10-8-13)16-21(18,19)11-12-5-3-2-4-6-12/h2-10,16H,11H2,1H3
• InChI Key: ZWWXQQXVNYSKCU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NS(=O)(=O)CC2=CC=CC=C2
• Molecular Formula: C15H15NO4S
• Molecular Weight: 305.4 g/mol

Description

Methyl 4-[(benzylsulfonyl)amino]benzoate, also known as MBSA, is a chemical compound that has gained significant attention in the field of medicinal chemistry. It is a sulfonamide derivative that has been found to exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, and antipyretic effects. The purpose of

Mechanism of Action

The exact mechanism of action of methyl 4-[(benzylsulfonyl)amino]benzoate is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid mediators that play a crucial role in the inflammatory response and pain perception. By inhibiting COX activity, methyl 4-[(benzylsulfonyl)amino]benzoate reduces the production of prostaglandins, leading to a decrease in inflammation and pain.
Biochemical and Physiological Effects:
methyl 4-[(benzylsulfonyl)amino]benzoate has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), in animal models of inflammation. methyl 4-[(benzylsulfonyl)amino]benzoate has also been found to inhibit the expression of inducible nitric oxide synthase (iNOS), which is an enzyme that produces nitric oxide (NO) in response to inflammation. Additionally, methyl 4-[(benzylsulfonyl)amino]benzoate has been shown to reduce the levels of reactive oxygen species (ROS) and malondialdehyde (MDA), which are markers of oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 4-[(benzylsulfonyl)amino]benzoate in lab experiments is its potent anti-inflammatory and analgesic effects. This makes it a useful tool for studying the mechanisms of inflammation and pain. Additionally, methyl 4-[(benzylsulfonyl)amino]benzoate is relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of using methyl 4-[(benzylsulfonyl)amino]benzoate is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions that could be explored in the field of methyl 4-[(benzylsulfonyl)amino]benzoate research. One potential direction is the development of methyl 4-[(benzylsulfonyl)amino]benzoate analogs with improved pharmacological properties, such as increased potency and reduced toxicity. Another direction is the investigation of the potential use of methyl 4-[(benzylsulfonyl)amino]benzoate as a prodrug for the delivery of sulfonamide drugs. Additionally, further studies could be conducted to elucidate the exact mechanism of action of methyl 4-[(benzylsulfonyl)amino]benzoate and its potential therapeutic applications in various disease conditions.
Conclusion:
In conclusion, methyl 4-[(benzylsulfonyl)amino]benzoate is a sulfonamide derivative that exhibits potent anti-inflammatory, analgesic, and antipyretic effects. It is relatively easy to synthesize and has been extensively studied for its pharmacological activities and potential therapeutic applications. methyl 4-[(benzylsulfonyl)amino]benzoate exerts its pharmacological effects by inhibiting the activity of COX enzymes, leading to a decrease in inflammation and pain. While methyl 4-[(benzylsulfonyl)amino]benzoate has several advantages for lab experiments, its potential toxicity may limit its use in certain experiments. There are several future directions that could be explored in the field of methyl 4-[(benzylsulfonyl)amino]benzoate research, including the development of methyl 4-[(benzylsulfonyl)amino]benzoate analogs and the investigation of its potential use as a prodrug.

Synthesis Methods

Methyl 4-[(benzylsulfonyl)amino]benzoate can be synthesized through a multi-step process starting from 4-aminobenzoic acid. The first step involves the protection of the amino group using a suitable protecting group, such as benzylsulfonyl chloride. The protected amine is then subjected to esterification using methyl iodide to obtain the methyl ester. The final step involves the deprotection of the amino group to yield methyl 4-[(benzylsulfonyl)amino]benzoate.

Scientific Research Applications

Methyl 4-[(benzylsulfonyl)amino]benzoate has been extensively studied for its pharmacological activities and potential therapeutic applications. It has been found to exhibit potent anti-inflammatory and analgesic effects in animal models of inflammation and pain. methyl 4-[(benzylsulfonyl)amino]benzoate has also been shown to possess antipyretic activity, which makes it a potential candidate for the treatment of fever. Additionally, methyl 4-[(benzylsulfonyl)amino]benzoate has been investigated for its potential use as a prodrug for the delivery of sulfonamide drugs.